Cas no 1243063-73-1 (Beclin1-ATG14L interaction inhibitor 1)

• Product Name: Beclin1-ATG14L interaction inhibitor 1
• CAS No: 1243063-73-1
• MF: C₂₃H₂₄N₄O₅S
• MW: 468.525464057922
• CID: 6843432
• PubChem ID: 50824669
• Update Time: 2025-05-22

Beclin1-ATG14L interaction inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• AKOS005031946
• Beclin1-ATG14L interaction inhibitor 1
• DA-51011
• 4-[(5-cyclobutyl-1,2,4-oxadiazol-3-yl)methyl]-N-(2,3-dimethylphenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
• HY-156237
• 1243063-73-1
• CS-0898033

• Inchi： 1S/C23H24N4O5S/c1-14-5-3-8-18(15(14)2)26-33(29,30)17-9-10-20-19(11-17)27(22(28)13-31-20)12-21-24-23(32-25-21)16-6-4-7-16/h3,5,8-11,16,26H,4,6-7,12-13H2,1-2H3
• InChI Key： UDMANEABSHBQTD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C(CO2)=O)CC1=NOC(C2CCC2)=N1)(NC1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 468.14674105Da
• Monoisotopic Mass: 468.14674105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on Beclin1-ATG14L interaction inhibitor 1

Beclin1-ATG14L Interaction Inhibitor 1: A Promising Tool in Autophagy Research

The compound with CAS No. 1243063-73-1, known as the Beclin1-ATG14L interaction inhibitor 1, has emerged as a significant tool in the field of autophagy research. This compound specifically targets the interaction between Beclin1 and ATG14L, two critical proteins involved in the regulation of autophagy, a fundamental cellular process responsible for degrading and recycling cellular components. Recent studies have highlighted the importance of this interaction in various physiological and pathological conditions, making this inhibitor a valuable asset for researchers exploring the mechanisms of autophagy and its implications in human diseases.

Autophagy is a highly conserved process that plays a pivotal role in maintaining cellular homeostasis by removing damaged organelles, misfolded proteins, and other cellular debris. The Beclin1-ATG14L complex is central to the initiation of autophagy, particularly through its role in the formation of the phagophore, a double-membraned structure that engulfs cellular components destined for degradation. Disruption of this complex has been implicated in various diseases, including neurodegenerative disorders, cancer, and immune system dysregulation. The development of inhibitors like Beclin1-ATG14L interaction inhibitor 1 provides researchers with a powerful tool to modulate autophagy and investigate its therapeutic potential.

Recent advancements in structural biology have shed light on the molecular mechanisms underlying the interaction between Beclin1 and ATG14L. Studies using cryo-electron microscopy have revealed the precise binding sites and conformational changes that occur upon their interaction. This structural insight has facilitated the design of inhibitors like CAS No. 1243063-73-1, which can selectively disrupt this interaction without affecting other components of the autophagy machinery. Such specificity is crucial for understanding the role of individual proteins in autophagy and for developing targeted therapies.

The application of Beclin1-ATG14L interaction inhibitor 1 in preclinical models has demonstrated its potential as a therapeutic agent. For instance, studies have shown that inhibition of this interaction can enhance cancer cell death by sensitizing them to chemotherapy or radiation therapy. Additionally, modulation of autophagy through this inhibitor has shown promise in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where autophagic dysfunction is a hallmark feature.

In addition to its therapeutic potential, CAS No. 1243063-73-1 serves as an invaluable research tool for dissecting the molecular mechanisms of autophagy. By selectively inhibiting the Beclin1-ATG14L interaction, researchers can study the downstream effects on autophagic flux and identify novel targets for intervention. Furthermore, this compound has been instrumental in uncovering crosstalk between autophagy and other cellular pathways, such as apoptosis and inflammation.

The development of Beclin1-ATG14L interaction inhibitor 1 represents a significant milestone in autophagy research. Its ability to selectively target a key regulatory complex has opened new avenues for understanding the role of autophagy in health and disease. As research continues to unravel the complexities of this process, compounds like CAS No. 1243063-73- will undoubtedly play a critical role in advancing our knowledge and paving the way for innovative therapeutic strategies.